Cas no 113225-07-3 (1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine
• CAS No: 113225-07-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD03265246
• CID: 130094
• PubChem ID: 9881704
• Update Time: 2025-05-28

1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine
• 1,2,3,6-TETRAHYDRO-1-METHYL-4-(2,4,6-TRIMETHOXYPHENYL)-PYRIDINE
• 1-methyl-4-(2,4,6-trimethoxyphenyl)-3,6-dihydro-2H-pyridine
• Pyridine,1,2,3,6-tetrahydro-1-methyl-4-(2,4,6-trimethoxyphenyl)-
• AKOS007930095
• DTXSID20432309
• AC-10206
• VWRZNLHDQXFHDR-UHFFFAOYSA-N
• J-002921
• FT-0715634
• 1-methyl-4-(2,4,6-trimethoxy-phenyl)-1,2,3,6-tetrahydropyridine
• SCHEMBL298857
• 113225-07-3
• 1-Methyl-4-(2,4,6-trimethoxy-phenyl)-1,2,3,6-tetrahydro-pyridine
• PYRIDINE, 1,2,3,6-TETRAHYDRO-1-METHYL-4-(2,4,6-TRIMETHOXYPHENYL)-

• MDL： MFCD03265246
• Inchi： 1S/C15H21NO3/c1-16-7-5-11(6-8-16)15-13(18-3)9-12(17-2)10-14(15)19-4/h5,9-10H,6-8H2,1-4H3
• InChI Key： VWRZNLHDQXFHDR-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1=CCN(C)CC1)OC)OC

Computed Properties

• Exact Mass: 263.15200
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• PSA: 30.93000
• LogP: 2.36920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine

Recent Advances in the Study of 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine (CAS: 113225-07-3)

The compound 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine (CAS: 113225-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that enhances the stereoselectivity of the compound, achieving a 92% yield under mild conditions. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine has demonstrated promising results as a modulator of neurotransmitter systems. Preclinical models indicate its potential efficacy in neurodegenerative diseases, such as Parkinson's and Alzheimer's, by targeting specific dopaminergic and cholinergic pathways. A recent in vitro study published in ACS Chemical Neuroscience revealed that the compound exhibits a high affinity for dopamine D2 receptors, with an IC50 value of 12 nM, suggesting its utility in developing novel antipsychotic agents.

Mechanistic studies have further elucidated the compound's mode of action. Research conducted at the University of Cambridge identified that 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine acts as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of several neurological disorders. The study, published in Nature Communications, utilized X-ray crystallography to reveal the compound's binding interactions with MAO-B, providing a structural basis for its inhibitory effects.

Despite these promising findings, challenges remain in the clinical translation of 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine. Pharmacokinetic studies indicate limited bioavailability, prompting ongoing research into prodrug formulations and nanoparticle-based delivery systems. A 2024 review in Advanced Drug Delivery Reviews highlighted several strategies to overcome these limitations, including the use of lipid-based carriers to enhance brain penetration.

In conclusion, 1-Methyl-4-(2,4,6-trimethoxyphenyl)-1,2,3,6-tetrahydropyridine (CAS: 113225-07-3) represents a promising candidate for the treatment of neurodegenerative and psychiatric disorders. Continued research into its synthesis, mechanism, and delivery will be essential to fully realize its therapeutic potential. Collaborative efforts between academia and industry are encouraged to accelerate its development and translation into clinical applications.